N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide

• Molecular Formula: C23H21N3O2
• Molecular Weight: 371.4 g/mol
• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide
• InChI: InChI=1S/C23H21N3O2/c1-2-16-10-12-19(13-11-16)28-15-22(27)24-18-7-5-6-17(14-18)23-25-20-8-3-4-9-21(20)26-23/h3-14H,2,15H2,1H3,(H,24,27)(H,25,26)
• InChI Key: MDWFVUAECCJRBM-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4N3

Description

N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide, also known as BPA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. BPA is a small molecule that can be synthesized using specific methods and has been studied for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide is believed to exert its effects through the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes. These enzymes are involved in the production of inflammatory mediators, and their inhibition by N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide results in decreased inflammation and pain. N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide has also been shown to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects
N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide has been reported to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized, and its mechanism of action has been well-characterized. N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide has also been shown to be well-tolerated in animal studies, making it a safe option for use in lab experiments. However, N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide has limitations in terms of its solubility and stability, which can affect its effectiveness in certain experiments.

Future Directions

For N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide in scientific research include the development of N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide analogs and the study of its potential use in combination with other drugs for the treatment of cancer.

Synthesis Methods

N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide can be synthesized using a multi-step process that involves the reaction of 2-aminobenzimidazole with 4-ethylphenol and chloroacetyl chloride. The resulting product is then treated with sodium hydroxide to yield N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide. This method has been optimized and has been reported to yield high purity N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide.

Scientific Research Applications

N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide has been studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation. N-[3-(1H-benzimidazol-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.